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Compound of Interest

Compound Name: 3-Bromo-6-fluorochromone

Cat. No.: B063600 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Bromo-6-fluorochromone, a

halogenated chromone derivative with significant potential in medicinal chemistry and materials

science. While direct experimental literature on this specific compound is limited, this document

compiles available data and presents plausible synthetic routes and characterization methods

based on established chemical principles and data from structurally related compounds.

Chemical Identifiers and Properties
3-Bromo-6-fluorochromone is a substituted aromatic ketone with a benzopyran-4-one core

structure. The presence of both bromine and fluorine atoms on the chromone ring is expected

to influence its chemical reactivity and biological activity.
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Identifier Value Source

CAS Number 179111-05-8 [1][2]

IUPAC Name
3-Bromo-6-fluoro-4H-chromen-

4-one
Chem-Impex

Synonyms
3-Bromo-6-fluoro-4H-1-

benzopyran-4-one
[1]

Molecular Formula C₉H₄BrFO₂ [1]

Molecular Weight 243.03 g/mol [1]

MDL Number MFCD03094003 [1]

PubChem ID 688754 [1]

Melting Point 128-134 °C [1]

Appearance White crystalline solid [1]

Purity ≥ 98% (HPLC) [1]

Proposed Synthetic Pathway and Experimental
Protocol
While a specific, published synthetic protocol for 3-Bromo-6-fluorochromone is not readily

available, a plausible and efficient route can be designed based on well-established chromone

synthesis methodologies, such as the Vilsmeier-Haack reaction followed by cyclization and

subsequent bromination.

Proposed Synthetic Workflow
The proposed synthesis involves a two-step process starting from the commercially available 1-

(5-fluoro-2-hydroxyphenyl)ethanone.
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1-(5-Fluoro-2-hydroxyphenyl)ethanone

6-Fluorochromone

1. Vilsmeier-Haack Reagent (POCl₃, DMF)
2. NaOH (aq)

3-Bromo-6-fluorochromone

N-Bromosuccinimide (NBS),
Benzoyl Peroxide (BPO),

CCl₄, Reflux
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Caption: Proposed two-step synthesis of 3-Bromo-6-fluorochromone.

Detailed Experimental Protocol
Step 1: Synthesis of 6-Fluorochromone

This step involves the formation of the chromone ring from 1-(5-fluoro-2-

hydroxyphenyl)ethanone using a Vilsmeier-Haack type reaction.

Preparation of the Vilsmeier Reagent: In a three-necked flask equipped with a dropping

funnel and a calcium chloride guard tube, slowly add phosphorus oxychloride (POCl₃) to ice-

cold N,N-dimethylformamide (DMF) with constant stirring.

Reaction with Acetophenone Derivative: To the prepared Vilsmeier reagent, add a solution of

1-(5-fluoro-2-hydroxyphenyl)ethanone in DMF dropwise, maintaining the temperature below

5 °C.

Reaction Progression: After the addition is complete, allow the reaction mixture to slowly

warm to room temperature and then heat at 60-70 °C for several hours. Monitor the reaction

progress using thin-layer chromatography (TLC).
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Work-up and Cyclization: Once the reaction is complete, pour the mixture into crushed ice.

Add a solution of sodium hydroxide to induce cyclization and precipitation of the product.

Purification: Filter the crude product, wash with cold water, and recrystallize from a suitable

solvent such as ethanol to obtain pure 6-fluorochromone.

Step 2: Bromination of 6-Fluorochromone

This step introduces the bromine atom at the 3-position of the chromone ring.

Reaction Setup: In a round-bottom flask equipped with a reflux condenser, dissolve the 6-

fluorochromone obtained from Step 1 in carbon tetrachloride (CCl₄).

Addition of Reagents: Add N-Bromosuccinimide (NBS) and a catalytic amount of benzoyl

peroxide (BPO) to the solution.

Reaction Conditions: Heat the mixture to reflux and irradiate with a UV lamp to initiate the

radical bromination. Monitor the reaction by TLC.

Work-up: After the reaction is complete, cool the mixture and filter off the succinimide

byproduct.

Purification: Evaporate the solvent from the filtrate under reduced pressure. Purify the

resulting crude product by column chromatography on silica gel using a hexane-ethyl acetate

solvent system to yield 3-Bromo-6-fluorochromone.

Predicted Analytical Data
The following table summarizes the predicted analytical data for 3-Bromo-6-fluorochromone
based on the analysis of structurally similar halogenated chromones. This data is intended for

guidance in characterization.
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Analytical Technique Predicted Data

¹H NMR

δ 8.20-8.30 (s, 1H, H-2), 7.80-7.90 (dd, 1H, H-

5), 7.40-7.50 (m, 1H, H-7), 7.20-7.30 (dd, 1H, H-

8)

¹³C NMR

δ 175 (C=O), 155 (C-O), 159 (C-F, d, J ≈ 245

Hz), 135 (C-Br), 125 (CH), 122 (CH, d, J ≈ 25

Hz), 120 (C), 115 (CH, d, J ≈ 8 Hz), 110 (C)

Mass Spectrometry (EI)
m/z (%): 242/244 (M⁺, 1:1 ratio for Br isotopes),

163 (M-Br)⁺, 135 (M-Br-CO)⁺

Potential Biological and Material Science
Applications
While specific biological data for 3-Bromo-6-fluorochromone is not yet published, the

chromone scaffold is a well-known pharmacophore present in many biologically active

compounds. The introduction of halogen atoms can significantly modulate the pharmacological

properties of a molecule.

Biological Activity of Related Chromones
Studies on various substituted chromones have revealed a wide range of biological activities.

Compound Class Biological Activity Reference

3-Formylchromone Derivatives

Cytotoxic against tumor cell

lines, anti-Helicobacter pylori,

urease inhibitory

[3][4]

4-Hydroxycoumarin

Derivatives

Anticoagulant, anti-

inflammatory, anti-bacterial,

anti-viral, anti-cancer

[5]

The presence of bromo and fluoro substituents in 3-Bromo-6-fluorochromone suggests it

could be a valuable candidate for screening in various biological assays, particularly in the

areas of oncology and infectious diseases.[1]
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Conceptual Applications Workflow
The unique electronic properties conferred by the halogen substituents also make 3-Bromo-6-
fluorochromone a person of interest in materials science.

3-Bromo-6-fluorochromone

Drug Discovery Materials Science

Anti-inflammatory Agents Anti-cancer Agents Organic Light-Emitting Diodes (OLEDs) Fluorescent Probes

Click to download full resolution via product page

Caption: Potential applications of 3-Bromo-6-fluorochromone.

This guide serves as a foundational resource for researchers interested in 3-Bromo-6-
fluorochromone. Further experimental validation of the proposed synthetic methods and a

thorough investigation of its biological and physical properties are warranted to fully unlock its

potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.researchgate.net/publication/5828521_Biological_activity_of_3-formylchromones_and_related_compound
https://www.mdpi.com/1420-3049/17/1/240
https://www.benchchem.com/product/b063600#3-bromo-6-fluorochromone-cas-number-and-identifiers
https://www.benchchem.com/product/b063600#3-bromo-6-fluorochromone-cas-number-and-identifiers
https://www.benchchem.com/product/b063600#3-bromo-6-fluorochromone-cas-number-and-identifiers
https://www.benchchem.com/product/b063600#3-bromo-6-fluorochromone-cas-number-and-identifiers
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b063600?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b063600?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

